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Compound of Interest

Compound Name: Methyl phenyldiazoacetate

CAS No.: 22979-35-7

Cat. No.: B8138610

Get Quote

This guide provides an in-depth exploration of methyl phenyldiazoacetate, a critical reagent in

modern organic synthesis. It is intended for researchers, scientists, and professionals in drug

development who require a thorough understanding of this compound's properties and

applications. This document moves beyond a simple recitation of facts to offer field-proven

insights and the rationale behind experimental choices, ensuring both technical accuracy and

practical utility.

Introduction: The Versatility of a Diazo Compound
Methyl phenyldiazoacetate (MPDA) is a diazo compound of significant interest in organic

chemistry. Its utility stems from its ability to serve as a precursor to a phenyl-substituted

carbene upon extrusion of nitrogen gas, a transformation typically initiated by transition metal

catalysts, heat, or light. This highly reactive intermediate can then participate in a wide array of

chemical reactions, making MPDA a valuable tool for the construction of complex molecular

architectures. This guide will delve into the fundamental physical and chemical properties of

MPDA, detail its most common applications, and provide practical, step-by-step protocols for its

use.
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Physicochemical Properties: A Foundation for
Application
A thorough understanding of a reagent's physical and chemical properties is paramount for its

effective and safe use in any experimental setting. The data presented below has been

compiled from various authoritative sources to provide a comprehensive overview.

Physical Characteristics
The physical state and solubility of methyl phenyldiazoacetate dictate its handling and

reaction conditions.

Property Value

Appearance Yellow to orange oil or solid

Molecular Formula C₉H₈N₂O₂

Molecular Weight 176.17 g/mol

Melting Point 29-31 °C

Boiling Point Decomposes upon heating

Solubility

Soluble in most organic solvents (e.g.,

dichloromethane, toluene, ethyl acetate);

Insoluble in water

Spectral Data
Spectroscopic data is essential for the identification and characterization of methyl
phenyldiazoacetate.
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Technique Key Features

¹H NMR (CDCl₃)
δ ~7.4 (m, 5H, Ar-H), 5.2 (s, 1H, CH), 3.8 (s, 3H,

OCH₃)

¹³C NMR (CDCl₃)
δ ~165 (C=O), 130-125 (Ar-C), 60 (OCH₃), 47

(C=N₂)

IR (neat)
~2100 cm⁻¹ (N₂ stretch), ~1700 cm⁻¹ (C=O

stretch)

Chemical Reactivity and Mechanistic
Considerations
The chemical behavior of methyl phenyldiazoacetate is dominated by its decomposition to a

carbene intermediate. The choice of catalyst is crucial as it dictates the selectivity and

efficiency of the subsequent reaction.

Carbene Generation
The generation of the phenyl(methoxycarbonyl)carbene is the key step in the reactivity of

MPDA. This can be achieved through various methods, each with its own advantages and

disadvantages.

Methyl Phenyldiazoacetate
(C₆H₅C(N₂)CO₂CH₃)

Phenyl(methoxycarbonyl)carbene
(C₆H₅C(CO₂CH₃))

Catalytic
Decomposition

Transition Metal Catalyst
(e.g., Rh₂(OAc)₄, Cu(acac)₂)

or Heat/Light

Nitrogen Gas (N₂)Extrusion

Click to download full resolution via product page

Figure 1: Catalytic generation of phenyl(methoxycarbonyl)carbene from methyl
phenyldiazoacetate.
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The phenyl and ester groups of the resulting carbene have opposing electronic effects; the

phenyl group is a donor, and the ester is an acceptor. This "donor-acceptor" nature makes the

carbene more stable and selective than simpler carbenes, such as that derived from ethyl

diazoacetate.[1] This increased selectivity is a key principle guiding its application in complex

molecule synthesis. Dirhodium(II) catalysts are particularly effective in promoting these

transformations, often with very low catalyst loadings.[2]

Key Reactions of Methyl Phenyldiazoacetate
The carbene generated from MPDA undergoes several synthetically useful transformations.

Cyclopropanation: In the presence of an alkene, the carbene will add across the double bond

to form a cyclopropane. This reaction is often highly stereoselective, with the stereochemistry

of the starting alkene being retained in the product. Rhodium and copper catalysts are

commonly employed for this purpose.[1][2][3] The use of chiral catalysts can afford

enantioenriched cyclopropanes, which are valuable building blocks in medicinal chemistry.

C-H Insertion: A particularly powerful application of MPDA is its ability to undergo C-H

insertion reactions. The carbene can insert into an unactivated C-H bond, forming a new C-C

bond. This allows for the direct functionalization of alkanes and other saturated systems.[1]

[2] The regioselectivity of this reaction is influenced by both steric and electronic factors, as

well as the choice of catalyst.

X-H Insertion (X = O, N, S): Similar to C-H insertion, the carbene can also insert into the X-H

bonds of alcohols, amines, and thiols. This provides a direct route to ethers, amines, and

thioethers, respectively. These reactions are typically very efficient and proceed under mild

conditions.
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Figure 2: Overview of the primary reactions of the carbene derived from methyl
phenyldiazoacetate.

Experimental Protocols: A Practical Guide
The following protocols are provided as a starting point for researchers. It is essential to consult

the original literature and adapt these procedures to the specific substrate and scale of the

reaction.

Synthesis of Methyl Phenyldiazoacetate
Methyl phenyldiazoacetate is typically prepared via a diazo transfer reaction from methyl

phenylacetate.[1]

Materials:

Methyl phenylacetate

p-Acetamidobenzenesulfonyl azide (p-ABSA)
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Anhydrous acetonitrile

A suitable base (e.g., DBU or triethylamine)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a solution of methyl phenylacetate in anhydrous acetonitrile under an inert atmosphere,

add the base at 0 °C.

Slowly add a solution of p-acetamidobenzenesulfonyl azide in anhydrous acetonitrile to the

reaction mixture.

Allow the reaction to stir at room temperature and monitor its progress by TLC.

Upon completion, quench the reaction with saturated aqueous ammonium chloride.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

General Procedure for Rhodium-Catalyzed
Cyclopropanation
This procedure is a general guideline for the cyclopropanation of an alkene using methyl
phenyldiazoacetate and a rhodium catalyst.

Materials:

Alkene

Methyl phenyldiazoacetate

Dirhodium tetraacetate (Rh₂(OAc)₄) or a chiral rhodium catalyst
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Anhydrous dichloromethane or other suitable solvent

Inert atmosphere

Procedure:

To a solution of the alkene and the rhodium catalyst in anhydrous dichloromethane under an

inert atmosphere, add a solution of methyl phenyldiazoacetate in the same solvent

dropwise over a period of several hours using a syringe pump.

Stir the reaction at room temperature and monitor its progress by TLC.

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Safety and Handling
Methyl phenyldiazoacetate is a diazo compound and should be handled with caution.

Thermal Instability: Diazo compounds can decompose violently upon heating. Avoid high

temperatures and distillations.

Shock Sensitivity: While generally less sensitive than smaller diazo compounds, it is prudent

to avoid shock and friction.

Toxicity: The toxicological properties of methyl phenyldiazoacetate have not been

extensively studied. Handle with appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.

Storage: Store in a cool, dark place, preferably in a refrigerator.

Conclusion and Future Outlook
Methyl phenyldiazoacetate is a powerful and versatile reagent in organic synthesis. Its ability

to generate a relatively stable and selective donor-acceptor carbene has led to its widespread

use in the construction of complex molecules. The continued development of new chiral

catalysts for reactions involving MPDA will undoubtedly lead to even more sophisticated and
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efficient synthetic methodologies. As the demand for enantiomerically pure compounds in the

pharmaceutical and agrochemical industries grows, the importance of reagents like methyl
phenyldiazoacetate will only increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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